Cas no 42928-85-8 (2-Propenoic acid,1-methylheptyl ester)

• Product Name: 2-Propenoic acid,1-methylheptyl ester
• CAS No: 42928-85-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• MDL: MFCD00080601
• CID: 331003
• PubChem ID: 98055
• Update Time: 2025-04-19

2-Propenoic acid,1-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,1-methylheptyl ester
• 2-OCTYL ACRYLATE
• octan-2-yl acrylate
• 1-methylheptyl acrylate
• 2-Acryloyloxy-octan
• acrylic acid-(1-methyl-heptyl ester)
• Acrylsaeure-(1-methyl-heptylester)
• Acrylsaeure-2-octylester
• Einecs 256-005-5
• Propenoic acid 1-methylheptyl ester
• NCIOpen2_000437
• AKOS006342984
• NSC 72752
• SCHEMBL26062
• NSC-72752
• DTXSID001020316
• NSC72752
• octan-2-yl prop-2-enoate
• 42928-85-8
• 1-methylheptyl 2-propenoate
• AT37774
• NS00057768
• FT-0719622
• PKCKEGFHGRMLNH-UHFFFAOYSA-N
• MFCD00080601
• 2-Propenoic acid, 1-methylheptyl ester
• AI3-15688
• DA-42456

• MDL： MFCD00080601
• Inchi： 1S/C11H20O2/c1-4-6-7-8-9-10(3)13-11(12)5-2/h5,10H,2,4,6-9H2,1,3H3
• InChI Key： PKCKEGFHGRMLNH-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C(C)CCCCCC

Computed Properties

• Exact Mass: 184.14600
• Monoisotopic Mass: 184.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.881
• Boiling Point: 227.7°Cat760mmHg
• Flash Point: 74.7°C
• Refractive Index: 1.434
• PSA: 26.30000
• LogP: 3.07450